Cas no 200959-09-7 (1,3-Benzodioxol-5-ol, 2-methyl-)

1,3-Benzodioxol-5-ol, 2-methyl- structure
200959-09-7 structure
Product Name:1,3-Benzodioxol-5-ol, 2-methyl-
CAS No:200959-09-7
MF:C8H8O3
MW:152.147322654724
CID:240806
PubChem ID:71435850
Update Time:2025-04-19

1,3-Benzodioxol-5-ol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-ol, 2-methyl-
    • 1,3-Benzodioxol-5-ol,2-methyl-
    • 200959-09-7
    • SCHEMBL17818426
    • Inchi: 1S/C8H8O3/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-5,9H,1H3
    • InChI Key: PZDFTGQHJLCOMS-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2OC1C)O

Computed Properties

  • Exact Mass: 152.047
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 1.8
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